Cas no 1795295-82-7 (2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide)

• Product Name: 2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide
• CAS No: 1795295-82-7
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5368851
• Update Time: 2025-11-01

2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide

• Inchi： 1S/C17H21NO4/c1-3-21-14-8-6-13(7-9-14)11-17(19)18-12-16(20-2)15-5-4-10-22-15/h4-10,16H,3,11-12H2,1-2H3,(H,18,19)
• InChI Key： CDRNPJCGMWLQQW-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)OC)(=O)CC1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide

Introduction to 2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide (CAS No. 1795295-82-7)

2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide, with the CAS number 1795295-82-7, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an ethoxyphenyl group, a furan ring, and a methoxyethyl moiety, all attached to an acetamide backbone. These structural features contribute to its diverse chemical properties and biological activities.

The molecular formula of 2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide is C₁₈H₁₉NO₄, and its molecular weight is approximately 313.35 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of 4-ethoxybenzoyl chloride with 2-(furan-2-yl)-2-methoxyethylamine, followed by amidation with acetic anhydride. The resulting product is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

In the realm of medicinal chemistry, 2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide has also been investigated for its potential neuroprotective effects. In vitro studies have demonstrated that the compound can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These neuroprotective effects make it a potential candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, 2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide has also been explored for its applications in materials science. The presence of the furan ring and methoxy groups imparts unique physical properties to the compound, making it suitable for use in the development of functional materials such as polymers and coatings. Recent research has shown that incorporating this compound into polymer matrices can enhance their mechanical strength and thermal stability, making them ideal for use in various industrial applications.

The synthesis and characterization of 2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide have been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its chemical reactivity and biological activity.

In conclusion, 2-(4-ethoxyphenyl)-N-[2-(furan-2-yl)-2-methoxyethyl]acetamide (CAS No. 1795295-82-7) is a versatile compound with a wide range of potential applications in medicinal chemistry, neuroprotection, and materials science. Ongoing research continues to uncover new aspects of its properties and activities, further solidifying its importance in these fields. As research progresses, it is likely that this compound will play an increasingly significant role in the development of novel therapeutic agents and advanced materials.